N-[2-(2-chlorophenyl)ethyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide

• IUPAC Name: N-[2-(2-chlorophenyl)ethyl]-4-[[(2-sulfanylidene-1H-quinazolin-4-yl)amino]methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C24H27ClN4OS/c25-20-7-3-1-5-17(20)13-14-26-23(30)18-11-9-16(10-12-18)15-27-22-19-6-2-4-8-21(19)28-24(31)29-22/h1-8,16,18H,9-15H2,(H,26,30)(H2,27,28,29,31)
• InChI Key: BICPXPNDYSZXFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC2=NC(=S)NC3=CC=CC=C32)C(=O)NCCC4=CC=CC=C4Cl
• Molecular Formula: C24H27ClN4OS
• Molecular Weight: 455.0 g/mol
• CAS No.: 689265-96-1

Description

N-[2-(2-chlorophenyl)ethyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide is a useful research compound. Its molecular formula is C24H27ClN4OS and its molecular weight is 455.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 454.1594104 g/mol and the complexity rating of the compound is 664. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

AKOS032466902, also known as SR-01000565846 or N-[2-(2-chlorophenyl)ethyl]-4-{[(2-sulfanylidene-1,2-dihydroquinazolin-4-yl)amino]methyl}cyclohexane-1-carboxamide, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane .

Mode of Action

The compound reduces channel conductance, inhibiting selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM .

Biochemical Pathways

The inhibition of VDACs by AKOS032466902 affects the mitochondrial function, which is a crucial part of various biochemical pathways. By inhibiting VDAC oligomerization, the compound prevents the release of cytochrome C from mitochondria, a key event in the initiation of apoptosis .

Result of Action

The primary result of AKOS032466902’s action is the inhibition of apoptosis, or programmed cell death, by preventing the release of cytochrome C from mitochondria . This could potentially have implications in the treatment of diseases where apoptosis plays a key role.